Cas no 52412-59-6 (Dimethyl 4-amino-3-nitrobenzene-1,2-dioate)

• Product Name: Dimethyl 4-amino-3-nitrobenzene-1,2-dioate
• CAS No: 52412-59-6
• MF: C₁₀H₁₀N₂O₆
• MW: 254.196202754974
• CID: 4654628
• Update Time: 2025-10-16

Dimethyl 4-amino-3-nitrobenzene-1,2-dioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 4-amino-3-nitrobenzene-1,2-dioate
• 1,2-Benzenedicarboxylic acid, 4-amino-3-nitro-, 1,2-dimethyl ester

• Inchi： 1S/C10H10N2O6/c1-17-9(13)5-3-4-6(11)8(12(15)16)7(5)10(14)18-2/h3-4H,11H2,1-2H3
• InChI Key： VMCZLGPQSKPJTH-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC=C(N)C([N+]([O-])=O)=C1C(OC)=O

Additional information on Dimethyl 4-amino-3-nitrobenzene-1,2-dioate

Dimethyl 4-amino-3-nitrobenzene-1,2-dioate (CAS No. 52412-59-6): A Comprehensive Overview

Dimethyl 4-amino-3-nitrobenzene-1,2-dioate, identified by its Chemical Abstracts Service (CAS) number CAS No. 52412-59-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and amino functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structure of Dimethyl 4-amino-3-nitrobenzene-1,2-dioate consists of a benzene ring substituted with a nitro group at the 3-position and an amino group at the 4-position, further modified by di-oxyacetic acid dimethyl esters at the 1 and 2 positions. This arrangement imparts distinct reactivity and solubility characteristics, making it a versatile building block for medicinal chemists.

The significance of Dimethyl 4-amino-3-nitrobenzene-1,2-dioate lies in its potential applications across multiple domains of chemical research. One of the most compelling areas is its use as a precursor in the development of novel pharmaceutical agents. The presence of both nitro and amino groups provides multiple sites for functionalization, enabling the synthesis of complex derivatives with tailored biological activities. Recent studies have highlighted its role in the creation of molecules with antimicrobial and anti-inflammatory properties, which are crucial for addressing emerging infectious diseases and chronic inflammatory conditions.

In addition to its pharmaceutical applications, Dimethyl 4-amino-3-nitrobenzene-1,2-dioate has shown promise in materials science, particularly in the development of advanced polymers and liquid crystals. The nitro group's ability to participate in various chemical reactions, such as reduction to an amine or diazotization followed by coupling reactions, makes it an excellent candidate for constructing high-performance materials. Researchers have explored its incorporation into conductive polymers and organic semiconductors, where its electron-withdrawing properties contribute to enhanced charge transport capabilities.

The synthesis of Dimethyl 4-amino-3-nitrobenzene-1,2-dioate involves a series of well-defined chemical steps that highlight the compound's synthetic utility. Typically, it is prepared through the nitration of an amino-substituted benzene derivative followed by esterification at the carboxyl positions. This process requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these synthetic routes, allowing for more efficient and environmentally friendly production processes.

The reactivity profile of Dimethyl 4-amino-3-nitrobenzene-1,2-dioate has been extensively studied in recent years. Researchers have leveraged its functional groups to develop innovative synthetic strategies for constructing heterocyclic compounds. For instance, the nitro group can be selectively reduced to an amine under mild conditions, facilitating further derivatization into pharmacologically relevant scaffolds. Similarly, the amino group serves as a nucleophilic center for electrophilic aromatic substitution reactions, enabling the introduction of additional functional moieties.

The application of computational chemistry has also played a pivotal role in understanding the behavior of Dimethyl 4-amino-3-nitrobenzene-1,2-dioate. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the design of more effective drug candidates. These computational approaches have been particularly useful in predicting binding affinities and identifying key residues involved in molecular recognition processes.

In conclusion, Dimethyl 4-amino-3-nitrobenzene-1,2-dioate (CAS No. 52412-59-6) represents a fascinating compound with broad utility across chemical biology and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of its properties continues to evolve through interdisciplinary research efforts, we can anticipate even more innovative applications emerging on the horizon.